Cas no 594839-88-0 (Tafamidis)

Tafamidis is an effective \ selective transthyretin (TTR) stabilizer with comparable activity against wild-type wt-ttr and mutant homotetramer v30m-ttr, v122i-ttr, with EC50 values of 2.7-3.2 μ M. Tafamidis inhibits the production of amyloid

Tafamidis structure

Product Name:Tafamidis

CAS No:594839-88-0

Molecular Formula:C₁₄H₇Cl₂NO₃

Molecular Weight:308.1163

MDL:MFCD16621109

CID:68452

PubChem ID:11001318

Tafamidis Properties

Names and Identifiers

- 2-(3,5-Dichlorophenyl)-6-benzoxazole carboxylic acid
- Tafamidis
- 2-(3,5-Dichlorophenyl)-1,3-benzoxazole-6-carboxylic acid
- Fx 1006
- Tafamidis Discontin
- TafamidisDiscontinued until Pfizer approves it for our agreement
- Fx1006A
- Fx-1006A
- 8FG9H9D31J
- C14H7Cl2NO3
- 2-(3,5-dichlorophenyl)benzoxazole-6-carboxylic acid
- Tafamidis [USAN:INN]
- tafamidisum
- Vyndamax
- 4his
- Vyndamax (TN)
- 3MI
- Tafamidis (USAN/INN)
- 2-(3,5-Dichlorophenyl)-6-benzoxazolecarboxylic Acid
- GTPL8378
- HMS3741E09
- BCP29089
- 3096AH
- BDBM501
- EN300-307185
- SY217402
- 2-(3,5-Dichlorophenyl)-1,3-benzoxazole-6-carboxylic acid
- PF-06291826(Tafamidis)
- HY-14852
- FX1006
- 6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-
- TAFAMIDIS [WHO-DD]
- TAFAMIDIS [ORANGE BOOK]
- D09673
- DTXCID20130676
- A869196
- NS00072572
- Tafamidis [USAN]
- SCHEMBL442508
- 594839-88-0 (free acid)
- VS-0125
- DTXSID00208185
- N07XX08
- Z1443584665
- DB11644
- Tafamidis (JAN/USAN/INN)
- TAFAMIDIS [MI]
- TAFAMIDIS (MART.)
- NCGC00390731-01
- MFCD16621109
- Q519447
- 2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylic acid
- TAFAMIDIS [MART.]
- UNII-8FG9H9D31J
- AKOS017550076
- 137464-18-7
- FT-0674793
- tafamidis-meglumine
- s6465
- FX-1006
- C75776
- CHEMBL2103837
- BDBM50197883
- 594839-88-0
- FX-1005
- Discontinued until Pfizer approves it for our agreement''
- TAFAMIDIS [INN]
- CHEBI:78538
- EX-A3575
- TAFAMIDIS [JAN]
- TAFAMIDIS
- PF-06291826(Tafamidis)?
- BRD-K23728141-001-01-2
- 6-Benzoxazolecarboxylic acid, 2-(3,5-dichlorophenyl)-; 2-(3,5-Dichlorophenyl)-6-benzoxazolecarboxylic acid; Fx 1006; Tafamidis; Vyndaqel
- GLXC-10770
- Vynmac (TN)
- DB-072645
- 2-(3,5-Dichlorophenyl)-1,3-Benzoxazole-6-Carboxylic Acid
- +Expand
- MDL： MFCD16621109
- InChIKey： TXEIIPDJKFWEEC-UHFFFAOYSA-N
- Inchi： 1S/C14H7Cl2NO3/c15-9-3-8(4-10(16)6-9)13-17-11-2-1-7(14(18)19)5-12(11)20-13/h1-6H,(H,18,19)
- SMILES： ClC1C([H])=C(C([H])=C(C=1[H])C1=NC2C([H])=C([H])C(C(=O)O[H])=C([H])C=2O1)Cl

Computed Properties

Exact Mass: 306.9802985g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 306.9802985g/mol
Heavy Atom Count: 20
Complexity: 371
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.2
Topological Polar Surface Area: 63.3

Experimental Properties

Boiling Point: 486.7±40.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.0±1.3 mmHg at 25°C
Flash Point: 248.1±27.3 °C
Solubility: 生物体外In Vitro:DMSO溶解度37.5 mg/mL(121.71 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
Color/Form: Solid powder, power
Density: 1.530

Tafamidis Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ECVG-1mg	2-(3,5-Dichlorophenyl)-6-benzoxazole carboxylic acid	594839-88-0	98%(HPLC)	1mg	$61.00	2024-04-22
A2B Chem LLC	AG69068-1mg	Tafamidis	594839-88-0	98%(HPLC)	1mg	$45.00	2024-04-19
abcr	AB492473-100 mg	Tafamidis, 95%; .	594839-88-0	95%	100mg	€346.70	2023-06-15
Ambeed	A225692-1mg	2-(3,5-Dichlorophenyl)benzo[d]oxazole-6-carboxylic acid	594839-88-0	98+%	1mg	$30.0	2023-07-10
Axon Medchem	3533-10 mg	Tafamidis	594839-88-0	99%	10mg	€90.00	2023-07-10
Chemenu	CM161229-100mg	2-(3,5-dichlorophenyl)benzo[d]oxazole-6-carboxylic acid	594839-88-0	98%	100mg	$1791
DC Chemicals	DC10756-100 mg	PF-06291826(Tafamidis)	594839-88-0	>98%	100mg	$400.0	2022-02-28
Enamine	EN300-307185-0.05g	2-(3,5-dichlorophenyl)-1,3-benzoxazole-6-carboxylic acid	594839-88-0	95%	0.05g	$125.0	2023-09-05
eNovation Chemicals LLC	D960021-0.005g	2-(3,5-Dichlorophenyl)-6-benzoxazole carboxylic acid	594839-88-0	98+%	0.005g	$185	2022-09-07
Key Organics Ltd	VS-0125-1MG	TAFAMIDIS	594839-88-0	>98%	1mg	£87.00	2023-09-07

Tafamidis Synthesis

Synthetic Circuit 1

1395964-06-3

6284-40-8

594839-88-0

6284-40-8

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran , Water ; 3 h, 50 - 55 °C; 55 °C → 45 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 45 °C
1.3 45 °C

Reference

: Process for preparation of tafamidis meglumine

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

594839-88-0

6284-40-8

594839-88-0

6284-40-8

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; 0.5 h, 70 °C → 80 °C

Reference

: Preparation of tafamidis meglumine and intermediates thereof

, China, , ,

Synthetic Circuit 3

1184581-58-5

6284-40-8

594839-88-0

6284-40-8

Reaction Conditions

1.1 Reagents: Trifluoromethanesulfonic acid ; rt → 110 °C
1.2 Reagents: Triethylamine ; 60 - 80 °C

Reference

: Novel crystalline form of tafamidis and its process thereof

, India, , ,

Synthetic Circuit 4

1395964-06-3

6284-40-8

594839-88-0

6284-40-8

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 25 - 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, pH 1.5 - 2, 25 - 35 °C
1.3 Solvents: Isopropanol , Water ; 25 °C → 75 °C

Reference

: An improved process for the preparation of tafamidis and tafamidis meglumine

, India, , ,

Synthetic Circuit 5

1395964-06-3

6284-40-8

594839-88-0

6284-40-8

Reaction Conditions

1.1 25 - 35 °C; 6 h, 25 - 35 °C

Reference

: Solid state forms of 6-carboxy-2-(3,5-dichlorophenyl)-benzoxazole of formula-I and pharmaceutically acceptable salts thereof

, World Intellectual Property Organization, , ,

Synthetic Circuit 6

594839-88-0

6284-40-8

594839-88-0

6284-40-8

Reaction Conditions

1.1 Solvents: Acetone ; 2 h, 55 - 65 °C

Reference

: Novel process for the preparation of 6-carboxy-2-(3,5-dichlorophenyl)-benzoxazole and its pharmaceutically acceptable salts

, India, , ,

Tafamidis Raw materials

Tafamidis Preparation Products

Tafamidis Suppliers

SHANG HAI YUAN XI Biotechnology Co., Ltd.

Audited Supplier

(CAS:594839-88-0)

MR./MRS.:LI JING LI

Phone:13564518121

Email:caokunli@163.com

Artis.bioche

Audited Supplier

(CAS:594839-88-0)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:594839-88-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:594839-88-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Tafamidis Related Literature

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2. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review

Shivani Soni,Nusrat Sahiba,Sunita Teli,Pankaj Teli,Lokesh Kumar Agarwal,Shikha Agarwal RSC Adv. 2023 13 24093
3. Half a century of amyloids: past, present and future

Pu Chun Ke,Ruhong Zhou,Louise C. Serpell,Roland Riek,Tuomas P. J. Knowles,Hilal A. Lashuel,Ehud Gazit,Ian W. Hamley,Thomas P. Davis,Marcus F?ndrich,Daniel Erik Otzen,Matthew R. Chapman,Christopher M. Dobson,David S. Eisenberg,Raffaele Mezzenga Chem. Soc. Rev. 2020 49 5473
4. A designed protein binding-pocket to control excited-state intramolecular proton transfer fluorescence

Bryan J. Lampkin,Cecilia Monteiro,Evan T. Powers,Paige M. Bouc,Jeffery W. Kelly,Brett VanVeller Org. Biomol. Chem. 2019 17 1076
5. Tandem cyclization/arylation of diaryliodoniums via in situ constructed benzoxazole as a directing group for atom-economical transformation

Hui Peng,Qian Liu,Yameng Sun,Bingling Luo,Tianyian Yu,Peng Huang,Daqian Zhu,Shijun Wen Org. Chem. Front. 2022 9 1137
6. Continuous flow/waste-minimized synthesis of benzoxazoles catalysed by heterogeneous manganese systems

Francesco Ferlin,Mitchell K. van der Hulst,Stefano Santoro,Daniela Lanari,Luigi Vaccaro Green Chem. 2019 21 5298
7. Sustainable flow approaches to active pharmaceutical ingredients

Francesco Ferlin,Daniela Lanari,Luigi Vaccaro Green Chem. 2020 22 5937
8. A quinoline–benzothiazole hybrid as the first near-infrared fluorescent probe for transthyretin

Jinsheng Liu,Yinghong Xiong,Yanan Huang,Xinyin Zhu,Yu Liu,Lei Zhang,Jinwu Yan New J. Chem. 2021 45 18453
9. Bifunctional coumarin derivatives that inhibit transthyretin amyloidogenesis and serve as fluorescent transthyretin folding sensors

Nojoon Myung,Stephen Connelly,Boyoung Kim,Sung Jean Park,Ian A. Wilson,Jeffery W. Kelly,Sungwook Choi Chem. Commun. 2013 49 9188
10. Room-temperature cobalt-catalyzed arylation of aromatic acids: overriding the ortho-selectivity via the oxidative assembly of carboxylate and aryl titanate reagents using oxygen

Kun-Ming Liu,Rui Zhang,Xin-Fang Duan Org. Biomol. Chem. 2016 14 1593

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